5-[(1,3-benzodioxol-5-yloxy)methyl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(1,3-benzodioxol-5-yloxymethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H16N2O6/c1-21-13-5-3-11(7-15(13)22-2)18-19-17(26-20-18)9-23-12-4-6-14-16(8-12)25-10-24-14/h3-8H,9-10H2,1-2H3
• InChI Key: BOPGRQBIYMSRPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)COC3=CC4=C(C=C3)OCO4)OC
• Molecular Formula: C18H16N2O6
• Molecular Weight: 356.3 g/mol

Description

5-[(1,3-benzodioxol-5-yloxy)methyl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 5-[(1,3-benzodioxol-5-yloxy)methyl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested that this compound may exert its effects by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or the progression of neurodegenerative diseases.
Biochemical and physiological effects:
5-[(1,3-benzodioxol-5-yloxy)methyl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell cycle progression, and decrease the expression of certain oncogenes. In animal models of neurodegenerative diseases, this compound has been shown to improve cognitive function, reduce oxidative stress, and decrease inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(1,3-benzodioxol-5-yloxy)methyl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize using different methods. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 5-[(1,3-benzodioxol-5-yloxy)methyl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole. One of the most promising directions is the development of more efficient synthesis methods that yield higher purity and higher yield of the desired product. Another direction is the optimization of the compound's pharmacokinetic and pharmacodynamic properties to improve its bioavailability and efficacy. Furthermore, the potential applications of this compound in other fields of scientific research, such as infectious diseases and cardiovascular diseases, should also be explored.

Synthesis Methods

The synthesis of 5-[(1,3-benzodioxol-5-yloxy)methyl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole has been achieved using different methods. One of the most common methods is the reaction of 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole with 5-hydroxymethyl-1,3-benzodioxole in the presence of a catalyst. This method has been reported to yield high purity and high yield of the desired product.

Scientific Research Applications

5-[(1,3-benzodioxol-5-yloxy)methyl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research, where this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.